Cas no 1393570-10-9 (2,2-difluorocyclopropanecarboxamidine)

• Product Name: 2,2-difluorocyclopropanecarboxamidine
• CAS No: 1393570-10-9
• MF: C₄H₆F₂N₂
• MW: 120.100647449493
• CID: 5100308
• Update Time: 2026-03-03

2,2-difluorocyclopropanecarboxamidine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidamide, 2,2-difluoro-
• 2,2-difluorocyclopropanecarboxamidine

• Inchi： 1S/C4H6F2N2/c5-4(6)1-2(4)3(7)8/h2H,1H2,(H3,7,8)
• InChI Key： DENGLMBZGHQPEY-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)CC1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 2,2-difluorocyclopropanecarboxamidine

Comprehensive Overview of 2,2-Difluorocyclopropanecarboxamidine (CAS No. 1393570-10-9): Properties, Applications, and Research Insights

2,2-Difluorocyclopropanecarboxamidine (CAS No. 1393570-10-9) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. This compound, characterized by its difluorocyclopropane core and carboxamidine functional group, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₄H₅F₂N₂, highlights its compact yet highly functionalized nature, making it valuable for designing bioactive molecules.

The incorporation of fluorine atoms into organic compounds, such as 2,2-difluorocyclopropanecarboxamidine, is a strategic approach to modulate physicochemical properties like lipophilicity, metabolic stability, and binding affinity. Researchers frequently explore this compound in the context of drug discovery, particularly for targeting enzymes and receptors where fluorination enhances selectivity. Recent studies have also investigated its role in covalent inhibitors and proteolysis-targeting chimeras (PROTACs), aligning with the growing demand for novel therapeutic modalities.

From a synthetic perspective, 1393570-10-9 is often utilized in cycloaddition reactions and ring-opening transformations, enabling the construction of complex scaffolds. Its carboxamidine group offers opportunities for further derivatization, such as condensation with carbonyl compounds or coordination with metal catalysts. These features make it a focal point in medicinal chemistry and material science, where precision in molecular design is critical.

Environmental and green chemistry considerations are increasingly shaping the applications of fluorinated compounds like 2,2-difluorocyclopropanecarboxamidine. Innovations in sustainable synthesis methods, including catalytic fluorination and solvent-free reactions, aim to reduce the ecological footprint of such intermediates. This aligns with global trends toward eco-friendly pharmaceuticals and biodegradable agrochemicals, addressing consumer and regulatory demands for safer chemical practices.

In the realm of computational chemistry, CAS No. 1393570-10-9 has been modeled to predict its reactivity and interaction profiles. Advanced molecular docking and quantum mechanical calculations provide insights into its potential as a hydrogen bond donor/acceptor, further expanding its utility in rational drug design. Such computational tools are indispensable for accelerating the discovery of next-generation therapeutics.

Market trends indicate rising interest in fluorine-containing compounds, driven by their prevalence in blockbuster drugs and agrochemicals. 2,2-Difluorocyclopropanecarboxamidine exemplifies this trend, with patents and publications highlighting its role in kinase inhibitors and antiviral agents. As the pharmaceutical industry prioritizes targeted therapies and personalized medicine, this compound’s relevance is expected to grow.

In summary, 2,2-difluorocyclopropanecarboxamidine (CAS No. 1393570-10-9) represents a pivotal intermediate in modern chemical research. Its multifaceted applications—spanning drug development, catalysis, and sustainable chemistry—underscore its importance in addressing contemporary scientific challenges. Ongoing innovations in synthesis and computational analysis will likely unlock further potential for this remarkable molecule.